3-(4-Cyanophenoxy)propanoic acid, methyl ester

• Molecular Formula: C11H11NO3
• Molecular Weight: 205.21 g/mol
• IUPAC Name: methyl 3-(4-cyanophenoxy)propanoate
• InChI: InChI=1S/C11H11NO3/c1-14-11(13)6-7-15-10-4-2-9(8-12)3-5-10/h2-5H,6-7H2,1H3
• InChI Key: ZHXQUKKLPQMFOX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCOC1=CC=C(C=C1)C#N

Description

3-(4-Cyanophenoxy)propanoic acid, methyl ester is a useful research compound. Its molecular formula is C11H11NO3 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3.80 g (19.9 mmol) of 3-(4-cyanophenoxy)propanoic acid in 10 ml of methanol is cooled by an ice bath. 3 ml (40 mmol) of thionyl chloride are added drop by drop and then the reaction medium is agitated with solvent reflux for 2 hours. The reaction mixture is then concentrated under reduced pressure and the evaporation residue is purified by silica column chromatography eluting with the help of a dichloromethane/methanol mixture (99/1; v/v). The expected product is obtained in the form of a white solid with a yield of 79%.